Cas no 2034342-34-0 (4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• CAS No: 2034342-34-0
• MF: C₂₁H₂₂ClF₃N₄O
• MW: 438.873794078827
• CID: 5551725
• PubChem ID: 91817816
• Update Time: 2025-10-22

4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• [1-(4-chlorophenyl)cyclopentyl]-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone
• (1-(4-chlorophenyl)cyclopentyl)(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
• AKOS025325896
• 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine
• 2034342-34-0
• F6523-0313

• Inchi： 1S/C21H22ClF3N4O/c22-16-5-3-15(4-6-16)20(7-1-2-8-20)19(30)29-11-9-28(10-12-29)18-13-17(21(23,24)25)26-14-27-18/h3-6,13-14H,1-2,7-12H2
• InChI Key： ZITCDZVZZXHIAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(N2CCN(C3C=C(C(F)(F)F)N=CN=3)CC2)=O)CCCC1

Computed Properties

• Exact Mass: 438.1434235g/mol
• Monoisotopic Mass: 438.1434235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine

Research Briefing on 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS: 2034342-34-0)

Recent studies on the compound 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine (CAS: 2034342-34-0) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a piperazine ring, a cyclopentanecarbonyl group, and a trifluoromethylpyrimidine moiety, has been the subject of intensive research due to its biological activity and pharmacological properties.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary studies suggest that it exhibits inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and proliferative diseases. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding interactions between this compound and its target proteins, providing valuable insights into its selectivity and potency.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating disease-relevant pathways. For instance, recent findings indicate that it significantly reduces the activity of key signaling molecules in cancer cell lines, leading to apoptosis and reduced tumor growth. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for further development.

The synthesis and optimization of 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have identified key modifications that enhance its therapeutic index. These advancements are critical for the compound's progression into clinical trials.

Despite these promising results, challenges remain. Issues such as potential off-target effects and the need for improved formulation strategies are currently being addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound as a viable drug candidate.

In conclusion, 4-{4-[1-(4-chlorophenyl)cyclopentanecarbonyl]piperazin-1-yl}-6-(trifluoromethyl)pyrimidine represents a significant advancement in the field of medicinal chemistry. Its unique structural and pharmacological properties make it a compelling candidate for further research and development. Continued studies will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.